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Compound of Interest

Compound Name: tetrahydro-4H-pyran-4-one oxime

Cat. No.: B1279992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrahydro-4H-pyran-4-one oxime is a heterocyclic compound of interest in synthetic and

medicinal chemistry. As the oxime derivative of the readily available tetrahydro-4H-pyran-4-one,

it serves as a versatile intermediate for the synthesis of various nitrogen-containing heterocyclic

systems. Understanding its fundamental physical and chemical properties is crucial for its

effective application in research and development. This technical guide provides a summary of

the available physical characteristics of pure tetrahydro-4H-pyran-4-one oxime, a detailed,

generalized experimental protocol for its synthesis, and workflows for its characterization.

Physicochemical Properties
The experimental data for the physical properties of pure, unsubstituted tetrahydro-4H-pyran-
4-one oxime are not extensively reported in publicly available literature. The following table

summarizes the available data.
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Property Value Reference

Molecular Formula C₅H₉NO₂ -

Molecular Weight 115.13 g/mol -

Melting Point 87-88 °C

Boiling Point 99-100 °C at 6 mmHg

Appearance White to off-white solid

Note: Specific quantitative solubility data and detailed spectral data (¹H NMR, ¹³C NMR, IR) for

pure tetrahydro-4H-pyran-4-one oxime are not readily available in the searched scientific

literature. The characterization data is often reported for its derivatives.

Experimental Protocols
The following is a generalized experimental protocol for the synthesis of tetrahydro-4H-pyran-
4-one oxime, adapted from procedures for similar oxime formations.

Synthesis of Tetrahydro-4H-pyran-4-one Oxime
This procedure is based on the oximation of the parent ketone, tetrahydro-4H-pyran-4-one.

Materials:

Tetrahydro-4H-pyran-4-one

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium acetate (CH₃COONa) or other suitable base

Ethanol or other suitable solvent

Water

Dichloromethane or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

tetrahydro-4H-pyran-4-one in a suitable solvent such as ethanol.

Add an equimolar amount of hydroxylamine hydrochloride to the solution.

To this mixture, add a base, such as sodium acetate, in a slight molar excess to neutralize

the HCl released during the reaction.

Stir the reaction mixture at room temperature or with gentle heating. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, remove the solvent under reduced pressure.

Add water to the residue and extract the product with a suitable organic solvent, such as

dichloromethane.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

The crude product can be purified by recrystallization from a suitable solvent system to

obtain pure tetrahydro-4H-pyran-4-one oxime.

Visualization of Workflows
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of tetrahydro-4H-
pyran-4-one oxime.
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Synthesis of Tetrahydro-4H-pyran-4-one Oxime
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Characterization Workflow
The following diagram outlines the logical steps for the physical and structural characterization

of the synthesized tetrahydro-4H-pyran-4-one oxime.

Characterization of Tetrahydro-4H-pyran-4-one Oxime
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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